Cas no 943542-76-5 (Ethyl 3-(3-fluorophenyl)-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 3-(3-fluorophenyl)-1H-pyrazole-5-carboxylate
• CAS No: 943542-76-5
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• MDL: MFCD14523268
• CID: 4720909
• Update Time: 2025-08-05

Ethyl 3-(3-fluorophenyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-(3-FLUOROPHENYL)-1H-PYRAZOLE-5-CARBOXYLATE
• Ethyl 5-(3-fluorophenyl)-1H-pyrazole-3-carboxylate
• YDZJPZYYVAYWIS-UHFFFAOYSA-N
• Ethyl 3-(3-fluorophenyl)-1H-pyrazole-5-carboxylate

• MDL： MFCD14523268
• Inchi： 1S/C12H11FN2O2/c1-2-17-12(16)11-7-10(14-15-11)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： YDZJPZYYVAYWIS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=C(C(=O)OCC)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 3-(3-fluorophenyl)-1H-pyrazole-5-carboxylate

Ethyl 3-(3-fluorophenyl)-1H-pyrazole-5-carboxylate: A Comprehensive Overview

Ethyl 3-(3-fluorophenyl)-1H-pyrazole-5-carboxylate, with the CAS number 943542-76-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The structure of Ethyl 3-(3-fluorophenyl)-1H-pyrazole-5-carboxylate features a pyrazole ring substituted with a fluoroaryl group and an ethoxycarbonyl moiety, making it a promising candidate for various applications in drug discovery and material science.

The synthesis of Ethyl 3-(3-fluorophenyl)-1H-pyrazole-5-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process, which has proven to be highly effective in reducing reaction time while maintaining product quality.

One of the most notable aspects of Ethyl 3-(3-fluorophenyl)-1H-pyrazole-5-carboxylate is its pharmacological profile. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for the development of novel therapeutic agents. In particular, its ability to inhibit cyclooxygenase (COX) enzymes has been extensively investigated, with recent findings suggesting that it could serve as a lead compound for the design of next-generation nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, Ethyl 3-(3-fluorophenyl)-1H-pyrazole-5-carboxylate has shown promising results in anticancer studies. Preclinical experiments have revealed that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. These findings have sparked interest in exploring its potential as an anticancer agent, particularly for cancers that are resistant to conventional chemotherapy.

In addition to its pharmacological applications, Ethyl 3-(3-fluorophenyl)-1H-pyrazole-5-carboxylate has also been studied for its role in material science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on optimizing its electronic characteristics through structural modifications, which could pave the way for its integration into advanced electronic devices.

The environmental impact of Ethyl 3-(3-fluorophenyl)-1H-pyrazole-5-carboxylate is another area of active research. Studies have been conducted to assess its biodegradability and toxicity to aquatic organisms. Initial findings suggest that this compound exhibits low toxicity and is readily biodegradable under aerobic conditions, which aligns with current trends toward sustainable chemistry practices.

In conclusion, Ethyl 3-(3-fluorophenyl)-1H-pyrazole-5-carboxylate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological and electronic properties, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.